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Compound of Interest

Compound Name: Methyl 3-isocyanatopropanoate

Cat. No.: B1304612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3-
isocyanatopropanoate (CAS No. 50835-77-3), a reactive chemical intermediate. Adherence

to these guidelines is critical to ensure the safety of laboratory personnel and the integrity of

research.

Chemical and Physical Properties
Methyl 3-isocyanatopropanoate is a combustible liquid with the molecular formula C₅H₇NO₃

and a molecular weight of 129.11 g/mol .[1][2][3] A summary of its key physical and chemical

properties is provided in the table below.
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Property Value Source

Molecular Formula C₅H₇NO₃ [1][2][3]

Molecular Weight 129.11 g/mol [1][2]

CAS Number 50835-77-3 [1][4]

Boiling Point 74 - 75 °C / 165.2 - 167 °F [5]

Density 0.866 g/cm³ [5]

Flash Point -10 °C / 14 °F [5]

Stability Moisture sensitive [6]

Hazard Identification and Classification
Methyl 3-isocyanatopropanoate is classified as a hazardous substance with multiple routes

of potential exposure and associated health effects. The GHS hazard classifications are

summarized below.
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour

Acute toxicity, oral 3 H301: Toxic if swallowed

Acute toxicity, dermal 2
H311: Toxic in contact with

skin

Acute toxicity, inhalation 1 H330: Fatal if inhaled

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage

Sensitization, respiratory 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Sensitization, skin 1
H317: May cause an allergic

skin reaction

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Reproductive toxicity -
H361d: Suspected of

damaging the unborn child

Sources:[1][7][8][9]

The primary hazards associated with Methyl 3-isocyanatopropanoate are its high acute

toxicity upon inhalation, potential for respiratory and skin sensitization, and irritation to the skin,

eyes, and respiratory tract.[1][8][10]
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Routes of Exposure

Health Effects

Inhalation
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(Fatal if inhaled)
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Irritation
(Skin, Eyes, Respiratory)

Reproductive Toxicity
(Suspected)

Skin Contact

Eye Contact

Ingestion

Toxic

Click to download full resolution via product page

Hazard Exposure and Effects Relationship

Safe Handling and Storage Protocols
Due to the significant hazards posed by Methyl 3-isocyanatopropanoate, stringent adherence

to the following handling and storage protocols is mandatory.

3.1. Engineering Controls

Ventilation: All work with Methyl 3-isocyanatopropanoate must be conducted in a properly

functioning chemical fume hood.[11][12] Local exhaust ventilation should be used to

minimize the release of vapors into the work area.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

[7] Use explosion-proof electrical, ventilating, and lighting equipment.[7]
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Emergency Equipment: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[6]

3.2. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required when handling isocyanates.

PPE Specification

Hand Protection

Butyl rubber gloves (thickness ≥0.4 mm) are

recommended.[13] Latex or nitrile gloves are not

suitable for prolonged contact.[10][13]

Eye/Face Protection
Chemical safety goggles or a full-face shield

must be worn.[12][13]

Skin and Body Protection

A lab coat, closed-toe shoes, and long pants are

mandatory.[12] For tasks with a higher risk of

splashing, a chemically resistant apron should

be worn.[13]

Respiratory Protection

In case of inadequate ventilation or for

emergency response, a full-face respirator with

an independent or continuous air supply is

necessary.[12][13] Do not use activated carbon

filter canisters.[13]

3.3. Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials such as acids,

strong oxidizing agents, strong bases, alcohols, and amines.[6][12]

Keep containers tightly closed to prevent moisture contamination, which can lead to a build-

up of pressure due to the formation of carbon dioxide.[13]

Store in containers made of 304 stainless steel or polyethylene-lined steel drums.[13]
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Safe Handling Workflow for Isocyanates
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

4.1. First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[5][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[5][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[7][9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[7][9]

4.2. Accidental Release Measures

Small Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Absorb the spill with a non-combustible material like vermiculite, sand, or earth and place it

in a sealed container for disposal.[8]

Large Spills: Evacuate personnel to a safe area. Eliminate all ignition sources.[8] Dike the

spill to prevent spreading.[8] Do not allow the material to enter drains or waterways.
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Waste Disposal
Dispose of waste in accordance with all applicable local, regional, national, and international

regulations. Do not dispose of it in the sewer system. Contaminated packaging should be

emptied as much as possible and disposed of in the same manner as the substance itself.

Experimental Protocols: General Best Practices for
Handling Isocyanates
While specific experimental protocols will vary, the following general principles should be

integrated into any procedure involving Methyl 3-isocyanatopropanoate.

6.1. Preparation

Risk Assessment: Before beginning any new procedure, conduct a thorough risk assessment

that considers the scale of the reaction, potential for exotherms, and necessary emergency

responses.

Equipment Inspection: Ensure all glassware is free from cracks and stars, especially if

working under vacuum.[11]

Inert Atmosphere: If the reaction is sensitive to moisture, ensure a dry, inert atmosphere

(e.g., nitrogen or argon) is established before introducing the isocyanate.

6.2. Reagent Handling

Dispensing: Use a syringe or cannula for transferring the liquid isocyanate to minimize

exposure to air and reduce the risk of spills.[11]

Temperature Control: Be aware that reactions involving isocyanates can be exothermic. Use

an ice bath or other cooling method to control the reaction temperature, especially during the

initial addition of reagents.

Quenching: Prepare a quenching solution (e.g., a dilute solution of an amine or alcohol in a

non-reactive solvent) to neutralize any unreacted isocyanate at the end of the reaction or in

case of an emergency.
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6.3. Post-Reaction Workup

Decontamination: All glassware and equipment that have come into contact with the

isocyanate should be decontaminated. This can be achieved by rinsing with a suitable

solvent (e.g., isopropanol) followed by a decontamination solution (e.g., a dilute ammonia or

sodium carbonate solution) to neutralize any residual isocyanate.

Waste Neutralization: Isocyanate-containing waste should be neutralized before disposal.

This can be done by slowly adding the waste to a stirred solution of a decontaminating

agent. Be aware that this reaction can generate gas, so it should be performed in a fume

hood with adequate ventilation.

By implementing these safety and handling precautions, researchers can mitigate the risks

associated with Methyl 3-isocyanatopropanoate and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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